Cas no 2703765-74-4 (2-(2,6-dioxopiperidin-3-yl)-5-({3-(propan-2-yl)aminopropyl}amino)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(2,6-dioxopiperidin-3-yl)-5-({3-(propan-2-yl)aminopropyl}amino)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703765-74-4
• MF: C₁₉H₂₄N₄O₄
• MW: 372.418264389038
• CID: 5615142
• PubChem ID: 165944132
• Update Time: 2025-07-13

2-(2,6-dioxopiperidin-3-yl)-5-({3-(propan-2-yl)aminopropyl}amino)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dioxopiperidin-3-yl)-5-({3-[(propan-2-yl)amino]propyl}amino)-2,3-dihydro-1H-isoindole-1,3-dione
• 2703765-74-4
• EN300-33372870
• 2-(2,6-dioxopiperidin-3-yl)-5-({3-(propan-2-yl)aminopropyl}amino)-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C19H24N4O4/c1-11(2)20-8-3-9-21-12-4-5-13-14(10-12)19(27)23(18(13)26)15-6-7-16(24)22-17(15)25/h4-5,10-11,15,20-21H,3,6-9H2,1-2H3,(H,22,24,25)
• InChI Key： HRCWHEMZDYQRAX-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(N1)=O)N1C(C2C=CC(=CC=2C1=O)NCCCNC(C)C)=O

Computed Properties

• Exact Mass: 372.17975526g/mol
• Monoisotopic Mass: 372.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 108Ų

Additional information on 2-(2,6-dioxopiperidin-3-yl)-5-({3-(propan-2-yl)aminopropyl}amino)-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to Compound with CAS No. 2703765-74-4 and Its Applications in Chemical Biology

The compound with the CAS number 2703765-74-4 and the product name 2-(2,6-dioxopiperidin-3-yl)-5-({3-(propan-2-yl)aminopropyl}amino)-2,3-dihydro-1H-isoindole-1,3-dione represents a significant advancement in the field of chemical biology. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in pharmaceutical research and drug development. The detailed structure of this compound includes a piperidine ring, an isoindole core, and various functional groups that contribute to its unique chemical properties.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit bioactivity. The presence of the 2,6-dioxopiperidin-3-yl moiety in the compound's structure suggests potential interactions with biological targets, making it a promising candidate for further investigation. The 5-({3-(propan-2-yl)aminopropyl}amino) group adds another layer of complexity, potentially influencing the compound's solubility and bioavailability. These features make it an attractive scaffold for designing molecules with specific biological activities.

The compound's core structure, 2,3-dihydro-1H-isoindole-1,3-dione, is known for its stability and reactivity, which can be leveraged in various synthetic pathways. This core has been extensively studied for its role in the development of pharmaceuticals due to its ability to form stable complexes with biological targets. The addition of the 2-(2,6-dioxopiperidin-3-yl) group further enhances its potential as a pharmacophore, enabling interactions with enzymes and receptors that are critical in drug action.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate how this compound interacts with biological targets at the atomic level. This approach has been particularly useful in identifying potential drug candidates that exhibit high affinity for specific receptors or enzymes. The structural features of 2703765-74-4, including its isoindole core and various functional groups, make it a valuable tool for such studies.

In addition to its potential as a drug candidate, this compound has also shown promise in the field of materials science. The unique structural motifs present in its molecule can be exploited to design novel materials with enhanced properties. For instance, the rigid isoindole core can contribute to the stability of polymers or organic electronics, while the flexible piperidine ring can provide thermal stability and mechanical strength. Such applications are particularly relevant in the development of advanced materials for electronic devices and sensors.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to produce high-purity samples of 2703765-74-4, which is crucial for subsequent biological evaluations. Techniques such as solid-phase synthesis and flow chemistry have been particularly useful in achieving these goals. These methods not only improve yield but also enhance scalability, making it feasible to produce larger quantities of the compound for industrial applications.

The pharmacological properties of this compound have been explored through both in vitro and in vivo studies. In vitro assays have revealed that it exhibits significant activity against certain enzymes and receptors, suggesting potential therapeutic applications. For example, preliminary studies indicate that it may interfere with pathways involved in inflammation or cancer progression. These findings have prompted further investigation into its mechanism of action and potential clinical utility.

In vivo studies have provided additional insights into the biological activity of this compound. Animal models have been used to assess its efficacy and safety profile under various conditions. These studies have shown that it can modulate biological processes without significant side effects at appropriate dosages. This is a critical factor in drug development, as it ensures that potential therapeutic agents are both effective and safe for human use.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its properties for therapeutic use. One area of focus is improving its bioavailability through structural modifications that enhance solubility and metabolic stability. Additionally, efforts are underway to develop derivatives that exhibit enhanced potency or selectivity for specific biological targets. These endeavors are supported by collaborations between academic researchers and pharmaceutical companies.

The impact of this compound extends beyond pharmaceutical applications into broader areas such as agrochemicals and specialty chemicals. Its unique structural features make it a versatile building block for designing molecules with diverse functionalities. This versatility is particularly valuable in industries where custom chemical solutions are required to meet specific performance criteria.

In conclusion, the compound with CAS number 2703765-74-4, named 2-(2,6-dioxopiperidin-3-yl)-5-({3-(propan-2-yl)aminopropyl}amino)-2,3-dihydro-1H-isoindole-1,3-dione, represents a significant advancement in chemical biology with potential applications across multiple fields including pharmaceuticals and materials science. Its intricate structure and diverse functional groups make it a valuable tool for researchers seeking to develop novel bioactive molecules or advanced materials.